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Compound of Interest

Compound Name: N-(2-Carboxyphenyl)Phthalimide

Cat. No.: B1295974 Get Quote

An In-depth Technical Guide to N-(2-Carboxyphenyl)Phthalimide

Abstract
N-(2-Carboxyphenyl)Phthalimide, a notable derivative of phthalimide, serves as a significant

building block in organic synthesis and medicinal chemistry. Its unique structure, featuring a

stable phthalimide core linked to a carboxyphenyl group, provides a versatile scaffold for

creating more complex molecules. This document provides a comprehensive review of N-(2-
Carboxyphenyl)Phthalimide, detailing its chemical and physical properties, established

synthesis protocols, and key chemical reactions. It is intended as a technical guide for

researchers, scientists, and professionals in drug development, offering a consolidated

resource on the compound's characteristics and applications as a precursor for potentially

bioactive molecules.

Nomenclature and Chemical Identifiers
N-(2-Carboxyphenyl)Phthalimide is known by several names and is cataloged under various

chemical identifiers. This data is crucial for accurate sourcing and regulatory compliance.
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Identifier Type Value

IUPAC Name 2-(1,3-Dioxoisoindolin-2-yl)benzoic acid[1][2]

Synonyms
N-Phthaloylanthranilic acid, 2-

Phthalimidobenzoic acid[2][3]

CAS Number 41513-78-4[1][2][3][4][5][6]

Molecular Formula C₁₅H₉NO₄[1][2][3][4][5]

PubChem CID 269700[2]

Physicochemical Properties
The physicochemical properties of N-(2-Carboxyphenyl)Phthalimide are well-documented,

providing insight into its stability, solubility, and handling characteristics.

Property Value

Molecular Weight 267.24 g/mol [1][2][3][5]

Exact Mass 267.05315777 Da[1][2][4]

Melting Point 218-220 °C[1][3][4][5]

Boiling Point 494.2 °C (Predicted)[1][3][5]

Density 1.490 g/cm³ (Predicted)[3][4]

pKa 3.44 (Predicted)[1][3][4]

Solubility
Slightly soluble in DMSO and Methanol; Limited

water solubility[1][3]

Appearance Solid; Pale Orange to Light Orange[3]

Synthesis and Experimental Protocols
The primary and most common method for synthesizing N-(2-Carboxyphenyl)Phthalimide is

the direct condensation of phthalic anhydride with 2-aminobenzoic acid (anthranilic acid).[1]

This reaction forms the stable imide ring structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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